Cas no 878630-83-2 (tert-Butyl (S)-4-(((R)-1-phenylethyl)amino)azepane-1-carboxylate)

• Product Name: tert-Butyl (S)-4-(((R)-1-phenylethyl)amino)azepane-1-carboxylate
• CAS No: 878630-83-2
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 6624868
• PubChem ID: 59027964
• Update Time: 2024-01-08

tert-Butyl (S)-4-(((R)-1-phenylethyl)amino)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• UCPXUHCDMVMSIU-WBVHZDCISA-N
• tert-butyl (4S)-4-{[(1R)-1-phenylethyl]amino}azepane-1-carboxylate
• starbld0005208
• 878630-83-2
• SCHEMBL14342621
• tert-Butyl (S)-4-(((R)-1-phenylethyl)amino)azepane-1-carboxylate
• 1H-Azepine-1-carboxylic acid, hexahydro-4-[[(1R)-1-phenylethyl]amino]-, 1,1-dimethylethyl ester, (4S)-

• Inchi： 1S/C19H30N2O2/c1-15(16-9-6-5-7-10-16)20-17-11-8-13-21(14-12-17)18(22)23-19(2,3)4/h5-7,9-10,15,17,20H,8,11-14H2,1-4H3/t15-,17+/m1/s1
• InChI Key： UCPXUHCDMVMSIU-WBVHZDCISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](CC1)N[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 418.3±38.0 °C(Predicted)
• pka: 9.58±0.20(Predicted)